Cas no 107694-44-0 (Benzenemethanamine, 2,6-dipropyl-)

• Product Name: Benzenemethanamine, 2,6-dipropyl-
• CAS No: 107694-44-0
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 3587721
• PubChem ID: 19835693
• Update Time: 2025-04-22

Benzenemethanamine, 2,6-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,6-dipropyl-
• CHEMBL3139551
• SCHEMBL3934422
• DTXSID401306011
• 2,6-Dipropylbenzenemethanamine
• CHEMBL3114415
• BDBM50446739
• 107694-44-0

• Inchi： 1S/C13H21N/c1-3-6-11-8-5-9-12(7-4-2)13(11)10-14/h5,8-9H,3-4,6-7,10,14H2,1-2H3
• InChI Key： WRVDRSYYPFSEQZ-UHFFFAOYSA-N
• SMILES： NCC1C(=CC=CC=1CCC)CCC

Computed Properties

• Exact Mass: 191.167399674Da
• Monoisotopic Mass: 191.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų